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In Vitro Efficacy Data

Aspect Description / Value Experimental Context
Targets BRD4, clAP1, XIAP [1] Protein degradation observed in LNCaP cells
[1].
ICso0 Values clAP1: 6.8 nM; clAP2: 17 nM; Measured for clAP1, clAP2, and XIAP proteins
XIAP: 49 nM [1] [1].
Protein Significant reduction of BRDA4, Treatment in LNCaP cells; concentrations:
Degradation clAP1, and XIAP levels [1] 0.003-1 pM; duration: 6 & 24 hours [1].

Mechanism of Action

SNIPER(BRD)-1 is a bifunctional degrader molecule. Its structure consists of three parts [1]:

¢ (+)-JQ-1 (Pink): A ligand that binds to the target protein, BRD4.

e LCL161 (Blue): An antagonist that recruits the E3 ubiquitin ligase, specifically clAP1 (cellular Inhibitor
of Apoptosis Protein 1).

e Linker (Black): A chemical chain that connects the two ligands.

The proposed mechanism of action for SNIPER(BRD)-1, based on the general SNIPER technology, can be

visualized as follows [2]:
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Diagram of the SNIPER(BRD)-1 mechanism, where it brings the target protein (BRD4) and E3 ligase
(cIAP1) together, leading to ubiquitination and proteasomal degradation of BRDA4.

This mechanism is event-driven, meaning a single SNIPER molecule can catalyze multiple rounds of target

degradation, offering a potential advantage over traditional inhibitors [3].

Information Gaps and Current Limitations

Based on the search results, the following detailed experimental data and protocols for SNIPER(BRD)-1 are

not available:

e Detailed Cell Viability/Anti-proliferation Assays: Specific ICso or Glso values for its effect on cancer
cell growth.

e Comprehensive Time-Course & Dose-Response Studies: Detailed kinetics of protein degradation
beyond the initial observations.

¢ Full Experimental Protocols: Complete step-by-step methodologies for detecting protein
degradation and ubiquitylation specifically for this compound.
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e Specificity Profiling: Data on its effects on a broader range of proteins to fully understand off-target
potential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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